4-methyl-3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-methyl-3-morpholin-4-ylsulfonyl-N-[3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C19H19F3N2O4S/c1-13-5-6-14(11-17(13)29(26,27)24-7-9-28-10-8-24)18(25)23-16-4-2-3-15(12-16)19(20,21)22/h2-6,11-12H,7-10H2,1H3,(H,23,25)
• InChI Key: LAXBZJVJTYBODJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)N3CCOCC3
• Molecular Formula: C19H19F3N2O4S
• Molecular Weight: 428.4 g/mol

Description

4-methyl-3-(4-morpholinylsulfonyl)-N-[3-(trifluoromethyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MTSB and is a potent inhibitor of a specific class of enzymes known as protein tyrosine phosphatases (PTPs).

Mechanism of Action

MTSB acts as a competitive inhibitor of PTPs by binding to the active site of the enzyme and preventing it from dephosphorylating its substrate. This results in the accumulation of phosphorylated proteins, which can lead to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MTSB depend on the specific PTPs that are inhibited. However, some general effects include the modulation of cellular signaling pathways, the inhibition of cell proliferation, and the induction of apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of MTSB is its specificity for PTPs, which allows for the selective inhibition of specific enzymes. However, one limitation is that MTSB can also inhibit other enzymes that share structural similarities with PTPs, which can lead to off-target effects.

Future Directions

There are several future directions for the study of MTSB. One area of interest is the development of more potent and selective inhibitors of PTPs. Another area of interest is the identification of specific PTPs that are dysregulated in different diseases, which could lead to the development of targeted therapies. Additionally, the use of MTSB as a tool for studying cellular signaling pathways could lead to a better understanding of the underlying mechanisms of disease.

Synthesis Methods

The synthesis of MTSB involves several steps, including the reaction of 4-methyl-3-nitrobenzoic acid with morpholine to form 4-methyl-3-(4-morpholinyl)benzoic acid. This acid is then reacted with chlorosulfonic acid to form 4-methyl-3-(4-morpholinylsulfonyl)benzoic acid. The final step involves the reaction of this acid with 3-(trifluoromethyl)aniline to form MTSB.

Scientific Research Applications

MTSB has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as an inhibitor of PTPs. PTPs play a critical role in regulating cellular signaling pathways, and their dysregulation has been linked to several diseases, including cancer, diabetes, and autoimmune disorders.